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Long-chain dicarboxylic acids (LCDAs) are a versatile class of molecules with broad

applications in the manufacturing of polymers, lubricants, cosmetics, and pharmaceuticals.

Their bifunctional nature, characterized by two carboxylic acid groups, allows them to serve as

critical building blocks in various chemical syntheses. Among these, dodecanedioic acid

(DDDA) has garnered significant attention due to its unique properties and potential therapeutic

benefits. This guide provides an objective comparative analysis of dodecanedioic acid against

other prominent LCDAs, namely sebacic acid, suberic acid, and azelaic acid, supported by

experimental data and detailed methodologies.

Physicochemical Properties: A Foundation for
Application
The physical and chemical characteristics of a dicarboxylic acid dictate its suitability for specific

applications. Properties such as melting point, boiling point, and solubility are crucial for

polymer synthesis and formulation development.
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Property
Dodecanedioic
Acid (C12)

Sebacic Acid
(C10)

Suberic Acid
(C8)

Azelaic Acid
(C9)

Molecular

Formula
C₁₂H₂₂O₄ C₁₀H₁₈O₄ C₈H₁₄O₄ C₉H₁₆O₄

Molecular Weight

( g/mol )
230.30 202.25 174.19 188.22

Melting Point

(°C)
127-129[1] 131-134.5[2][3] 141-144[4] 106.5

Boiling Point (°C)
245 (at 10

mmHg)[1]

294.4 (at 100

mmHg)[3]

230 (at 15

mmHg)[4]

286.5 (at 100

mmHg)

Water Solubility

(g/L at 25°C)

< 0.1 (practically

insoluble)[1]
0.25[3] 2.46[4] 2.4

Acidity (pKa1,

pKa2)
~4.5, ~5.5 4.72, 5.6 4.53, 5.50[4] 4.55, 5.41

Note: Data is compiled from various sources and may vary slightly depending on experimental

conditions.

Performance in Polymer Synthesis: A Comparative
Look at Polyamides and Polyesters
Long-chain dicarboxylic acids are fundamental monomers in the synthesis of high-performance

polymers like polyamides and polyesters. The length of the carbon chain between the

carboxylic acid groups significantly influences the mechanical and thermal properties of the

resulting polymer.

Polyamides (Nylons)
A direct comparison can be made between Nylon 6,12, synthesized from

hexamethylenediamine and dodecanedioic acid, and Nylon 6,10, which uses sebacic acid.
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Property
Nylon 6,12 (from
Dodecanedioic Acid)

Nylon 6,10 (from Sebacic
Acid)

Tensile Strength (MPa) 40 - 58[5] 45 - 60[5]

Elongation at Break (%) 30 - 120[5] 110 - 120[5]

Flexural Modulus (GPa) 1.2 - 2.2[5] 1.4 - 2.0[5]

Melting Point (°C) ~210[5] ~220[5]

Water Absorption (24h, %) ~0.25[5] ~0.26[5]

Nylon 6,12 exhibits lower moisture absorption compared to shorter-chain nylons, leading to

better dimensional stability in humid environments.[2] While Nylon 6,10 has slightly higher

tensile strength, Nylon 6,12 offers a comparable performance profile with the advantage of

being derived from a longer-chain diacid, which can impart greater flexibility and lower melting

points, sometimes desirable for specific processing conditions.

Experimental Protocol: Synthesis and Characterization
of Polyamides
Objective: To synthesize and compare the properties of polyamides derived from

dodecanedioic acid and sebacic acid.

Materials:

Hexamethylenediamine

Dodecanedioic acid or Sebacic acid

Adipic acid (for salt preparation)

m-cresol (solvent)

Methanol

Nitrogen gas supply
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Procedure:

Nylon Salt Preparation: Equimolar amounts of hexamethylenediamine and the respective

dicarboxylic acid (dodecanedioic acid or sebacic acid) are dissolved in a suitable solvent like

methanol. The mixture is stirred until the nylon salt precipitates. The salt is then filtered,

washed with methanol, and dried under vacuum.

Polycondensation: The dried nylon salt is placed in a reaction vessel equipped with a stirrer,

nitrogen inlet, and a condenser. The vessel is purged with nitrogen and heated to a

temperature above the melting point of the salt (typically 220-280°C).

The polycondensation reaction is allowed to proceed under a slow stream of nitrogen to

remove the water formed.

The reaction is continued until the desired molecular weight is achieved, which can be

monitored by the viscosity of the melt.

The resulting polymer is then extruded, cooled, and pelletized.

Characterization:

Thermal Properties: Melting point (Tm) and glass transition temperature (Tg) are determined

using Differential Scanning Calorimetry (DSC). The sample is heated at a controlled rate

(e.g., 10°C/min) under a nitrogen atmosphere.

Mechanical Properties: Tensile strength, elongation at break, and Young's modulus are

measured using a universal testing machine according to ASTM D882 for thin films.[3][6][7]

[8][9]

Workflow for Polyamide Synthesis and Characterization.

Applications in Drug Development and Cosmetics
Dicarboxylic acids have emerged as valuable molecules in the pharmaceutical and cosmetic

industries due to their diverse biological activities.
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Skin Health: A Comparison of Azelaic Acid and
Dodecanedioic Acid
Azelaic acid is a well-established topical treatment for acne and rosacea, known for its anti-

inflammatory, antibacterial, and anti-keratinizing properties.[10] Clinical studies have

demonstrated its efficacy in reducing inflammatory lesions.[11][12][13] For instance, a 20%

azelaic acid cream was found to be as effective as 0.05% tretinoin cream in reducing

comedones, with better tolerability.[13]

Dodecanedioic acid also exhibits properties that make it a promising candidate for cosmetic

and dermatological applications. It has been shown to possess antibacterial and preservative

properties.[14] While direct comparative clinical trials between dodecanedioic acid and azelaic

acid for skin conditions are limited, the longer chain length of dodecanedioic acid might

influence its skin penetration and interaction with skin lipids.

Experimental Protocol: In Vitro Skin Permeation Study
Objective: To compare the skin permeation of dodecanedioic acid and azelaic acid.

Materials:

Franz diffusion cells

Excised skin (e.g., porcine or human cadaver skin)

Phosphate-buffered saline (PBS) as the receptor fluid

Dodecanedioic acid and azelaic acid formulations

High-performance liquid chromatography (HPLC) system

Procedure:

Excised skin is mounted on the Franz diffusion cells with the stratum corneum facing the

donor compartment.

The receptor compartment is filled with PBS, maintained at 37°C, and stirred continuously.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://jddonline.com/articles/azelaic-acid-evidence-based-update-on-mechanism-of-action-and-clinical-application-S1545961615P0964X/
https://www.researchgate.net/publication/230067504_6_Azelaic_acid_really_does_work_in_acne-a_double-blind_national_and_international_study
https://www.researchgate.net/publication/26657781_A_multicenter_study_of_topical_azelaic_acid_15_gel_in_combination_with_oral_doxycycline_as_initial_therapy_and_azelaic_acid_15_gel_as_maintenance_monotherapy
https://pubmed.ncbi.nlm.nih.gov/2528257/
https://pubmed.ncbi.nlm.nih.gov/2528257/
https://pubmed.ncbi.nlm.nih.gov/24129064/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A known amount of the dicarboxylic acid formulation is applied to the skin surface in the

donor compartment.

At predetermined time intervals, samples are withdrawn from the receptor compartment and

replaced with fresh PBS.

The concentration of the dicarboxylic acid in the collected samples is quantified using a

validated HPLC method.

The cumulative amount of drug permeated per unit area is plotted against time to determine

the permeation profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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